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Compound of Interest

Compound Name:
(3R)-3-hydroxy-5-methylhexanoic

acid

CAS No.: 132328-50-8

Cat. No.: B6154944

Get Quote

Executive Summary & Strategic Importance
(3R)-3-hydroxy-5-methylhexanoic acid (CAS 132328-50-8) is a highly valuable chiral

aliphatic acid. It serves as a critical structural motif in the biosynthesis of complex natural

products, notably as the "Ahhx" moiety in [1], which are potent histone deacetylase (HDAC)

inhibitors. Furthermore, its carbon skeleton is a versatile precursor in the synthesis of

neuroactive pharmaceutical ingredients like pregabalin analogues. For drug development

professionals and synthetic chemists, accurate spectroscopic characterization of this molecule

is paramount for ensuring stereochemical purity and structural fidelity.
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Property Value

IUPAC Name (3R)-3-hydroxy-5-methylhexanoic acid

Molecular Formula C₇H₁₄O₃

Molecular Weight 146.18 g/mol

Exact Mass 146.0943 Da

Appearance
Colorless to pale yellow viscous oil / amorphous

solid

Spectroscopic Data & Causal Interpretation
As an Application Scientist, analyzing this molecule requires moving beyond simple peak

matching. The stereocenter at C3 profoundly influences the magnetic environment of the entire

carbon skeleton, dictating the analytical approach.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

0.90 Doublet ( J=6.6 Hz) 6H -CH(CH₃)₂ (C6, C7)

1.20 Multiplet 1H
-CH₂- (C4,

diastereotopic)

1.45 Multiplet 1H
-CH₂- (C4,

diastereotopic)

1.75 Multiplet 1H -CH-(CH₃)₂ (C5)

2.40 – 2.55
Multiplet (ABX

system)
2H

-CH₂-COOH (C2,

diastereotopic)

4.05 Multiplet 1H -CH(OH)- (C3)

6.50 (Broad) Singlet 2H
-OH, -COOH

(Exchangeable)
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Expertise & Causality: The choice of CDCl₃ over protic solvents like CD₃OD is deliberate; it

prevents the rapid deuterium exchange of the hydroxyl and carboxylic protons, allowing their

observation. The most critical diagnostic feature is the behavior of the methylene protons at C2

and C4. Because the C3 carbon is a fixed (R)-stereocenter, the adjacent protons on C2 and C4

are diastereotopic. They are magnetically inequivalent and couple not only with the C3 methine

proton but also with each other (geminal coupling, J≈15 Hz), resulting in complex ABX spin

systems rather than simple doublets or triplets. Recognizing this splitting pattern is essential for

validating the chiral integrity of the molecule.

¹³C NMR (100 MHz, CDCl₃)
Chemical Shift (δ, ppm) Type Assignment

22.5, 23.0 CH₃ C6, C7 (Isopropyl methyls)

24.5 CH C5 (Isopropyl methine)

41.5 CH₂ C2 (Alpha to carboxyl)

43.5 CH₂ C4 (Alpha to isopropyl)

65.5 CH C3 (Carbinol carbon)

178.0 C=O C1 (Carboxylic acid)

Fourier-Transform Infrared (FTIR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

3400 – 2500 Strong, Broad
O-H stretch (Carboxylic acid

dimer & secondary alcohol)

2950, 2870 Medium C-H stretch (Aliphatic)

1710 Strong, Sharp C=O stretch (Carboxylic acid)

1460, 1380 Medium
C-H bending (gem-dimethyl

group)

Expertise & Causality: The exceptionally broad absorption band from 3400 to 2500 cm⁻¹ is the

hallmark of the carboxylic acid dimerizing via strong intermolecular hydrogen bonds. This

broadness typically obscures the sharper, higher-frequency secondary alcohol O-H stretch. The
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intense C=O stretching frequency at 1710 cm⁻¹ confirms the presence of the aliphatic acid in

its hydrogen-bonded state.

Mass Spectrometry (ESI-MS)
Ion m/z Relative Abundance Fragment Assignment

145.1 100% (Base Peak)
[M-H]⁻ (Deprotonated

molecule)

127.1 45%
[M-H - H₂O]⁻ (Loss of hydroxyl

group)

85.0 20%
[M-H - C₃H₈O]⁻ (Alpha-

cleavage at C3-C4)

59.0 15% [CH₂COO]⁻ (C2-C3 cleavage)

Expertise & Causality: For [2] lacking basic nitrogen centers, Negative Electrospray Ionization

(ESI-) is the most sensitive and logical choice. The molecule readily sheds a proton to form the

highly stable carboxylate anion ([M-H]⁻ at m/z 145.1). Subsequent collision-induced

dissociation (CID) reliably produces an m/z 127 fragment (confirming the C3 hydroxyl via water

loss) and an m/z 59 fragment, validating the terminal acetic acid connectivity.

Self-Validating Experimental Protocols
To ensure absolute trustworthiness in drug development workflows, the following protocols are

designed as self-validating systems.

Protocol A: Self-Validating NMR Acquisition Workflow
Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous CDCl₃ containing

0.03% v/v tetramethylsilane (TMS) as an internal standard.

Instrument Calibration: Tune and match the probe to the exact solvent impedance. Lock the

spectrometer to the deuterium signal of CDCl₃ and shim the Z-axis until the TMS signal

FWHH (Full Width at Half Height) is < 1.0 Hz.
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1D Acquisition: Acquire the ¹H spectrum (400 MHz, 16 scans, relaxation delay 2s) and ¹³C

spectrum (100 MHz, 1024 scans, complete proton decoupling).

2D Validation (Critical Step): Acquire a ¹H-¹H COSY spectrum.

Validation Logic: The COSY spectrum must show cross-peaks between the C3 methine

proton (δ 4.05) and the diastereotopic C2/C4 protons. If these cross-peaks are absent or

present as simple first-order couplings, the structural assignment is invalid, prompting

immediate re-evaluation of the sample's chiral purity.

Protocol B: High-Resolution ESI-MS Analysis
Sample Preparation: Dilute the sample to 1 µg/mL in a 50:50 mixture of LC-MS grade

Water:Acetonitrile. Do not add formic acid, as it suppresses negative ionization.

Ionization Optimization: Operate the mass spectrometer in Negative ESI mode.

Data Acquisition: Scan from m/z 50 to 500. Isolate the m/z 145.1 precursor ion for MS/MS

fragmentation using a normalized collision energy (NCE) of 20-30%.

Validation Step: Confirm the presence of the m/z 59 fragment ([CH₂COO]⁻). This specific

fragment acts as an internal validation of the C1-C2 structural unit.

Logical Workflow Diagram
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Multi-Modal Data Acquisition

Causal Analysis & Self-Validation

Analyte: (3R)-3-hydroxy-5-methylhexanoic acid

NMR (1H, 13C, COSY)
Solvent: CDCl3

ESI-MS (Negative Mode)
Target: m/z 145[M-H]-

FTIR-ATR
Target: 1710 cm-1 (C=O)

Map Diastereotopic Protons
(C2, C4) via COSY

Confirm Carboxylate
Fragmentation (m/z 59)

Verified Structural & Stereochemical Integrity

Click to download full resolution via product page

Figure 1: Multi-modal spectroscopic workflow for structural elucidation and validation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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